First structural characterization of an eight-coordinate cobalt(II) complex containing five-membered chelate rings: evidence for d-orbital ς-stabilization energy favoring eight- over six-coordination at cobalt(II) ions
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A705665F
Abstract
For the first time, an eight-coordinate cobalt(II) complex is presented where only five-membered chelate rings are formed with the coordinated ligand; evidence is put forward that in addition to reasons of the tetraazamacrocyclic nature of the ligand 2,11-diaza-[3.3](2,6)pyridinophane (L), eight-coordination at cobalt(II) ions is, to some extent, favored with respect to six-coordination by the presence of d-orbital ς-stabilization energy as calculated by angular overlap methods.
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